Cas no 1448135-33-8 (2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide)
2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide
- 2-cyclopentylsulfanyl-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide
- 1448135-33-8
- F6436-0433
- 2-(cyclopentylthio)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide
- VU0549082-1
- 2-(CYCLOPENTYLSULFANYL)-N-[2-HYDROXY-2-(3-METHYLTHIOPHEN-2-YL)ETHYL]ACETAMIDE
- AKOS024558964
-
- Inchi: 1S/C14H21NO2S2/c1-10-6-7-18-14(10)12(16)8-15-13(17)9-19-11-4-2-3-5-11/h6-7,11-12,16H,2-5,8-9H2,1H3,(H,15,17)
- InChI Key: JOMFYPIWGPCKID-UHFFFAOYSA-N
- SMILES: C(NCC(O)C1SC=CC=1C)(=O)CSC1CCCC1
Computed Properties
- Exact Mass: 299.10137126g/mol
- Monoisotopic Mass: 299.10137126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 103Ų
2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6436-0433-2μmol |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-5μmol |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-10μmol |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-20μmol |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-1mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-2mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-3mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-4mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-5mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6436-0433-10mg |
2-(cyclopentylsulfanyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide |
1448135-33-8 | 10mg |
$118.5 | 2023-09-09 |
2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide
Professional Introduction to Compound with CAS No. 1448135-33-8 and Product Name: 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide
Compound with the CAS number 1448135-33-8 and the product name 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a cyclopentylsulfanyl moiety and a 3-methylthiophen-2-yl substituent, contributes to its unique chemical properties and biological activities.
The cyclopentylsulfanyl group is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable component in drug design. This group's stability under various physiological conditions further enhances its utility in pharmaceutical formulations. In contrast, the 3-methylthiophen-2-yl substituent introduces aromaticity and electronic properties that can modulate the compound's interactions with biological targets. These features make the compound a promising candidate for further investigation in the development of novel therapeutic agents.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds containing sulfur-based heterocycles, like the 3-methylthiophen-2-yl group, often exhibit potent interactions with biological receptors and enzymes. This has led to increased interest in sulfur-containing derivatives as pharmacological agents. The N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide moiety in this compound is particularly noteworthy, as it combines hydrophilic and lipophilic characteristics, which can improve membrane permeability and target specificity.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These techniques not only improve efficiency but also allow for greater customization of the molecular structure, enabling researchers to fine-tune biological activity.
In terms of biological activity, preliminary studies suggest that 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide may exhibit properties relevant to various therapeutic areas. The cyclopentylsulfanyl group has been associated with anti-inflammatory and analgesic effects, while the 3-methylthiophen-2-yl moiety shows promise in antioxidant and antimicrobial applications. The hydroxyl group further enhances its potential as a bioactive molecule by facilitating hydrogen bonding interactions with biological targets.
The integration of these functional groups into a single molecular framework results in a compound with multifaceted properties. Such complexity is often necessary for achieving high selectivity and efficacy in drug development. Researchers are exploring various derivatives of this compound to optimize its pharmacological profile. By modifying specific parts of the molecule, scientists aim to enhance its potency, reduce side effects, and improve overall therapeutic efficacy.
One of the most exciting aspects of this compound is its potential for use in targeted drug delivery systems. The combination of hydrophilic and lipophilic regions allows it to be incorporated into nanoparticles or other delivery vehicles designed to enhance drug penetration into tissues or target specific cells. This approach has shown promise in preclinical studies for improving treatment outcomes in conditions such as cancer and neurodegenerative diseases.
The role of computational modeling in understanding the behavior of such complex molecules cannot be overstated. Advanced software tools enable researchers to simulate interactions between this compound and biological targets at an atomic level. These simulations provide valuable insights into how changes in molecular structure can affect biological activity, guiding experimental design and optimizing lead compounds for clinical trials.
As research progresses, the applications of 2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide are expected to expand into new therapeutic areas. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are crucial for unlocking its full potential.
The development of new pharmaceutical agents is a meticulous process that requires extensive testing to ensure safety and efficacy. Preclinical studies involving cell cultures and animal models are essential steps before human trials can begin. These studies help identify potential side effects and determine optimal dosages for different therapeutic applications.
The chemical diversity represented by compounds like 1448135-33-8 underscores the importance of innovation in pharmaceutical research. Each new molecule brings opportunities to address unmet medical needs through targeted therapies. The intricate interplay between structure and function makes compounds like this one fascinating subjects of study for researchers worldwide.
1448135-33-8 (2-(cyclopentylsulfanyl)-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)